2-(3-chloro-4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine-4(5H)-thione

• IUPAC Name: 2-(3-chloro-4-ethoxyphenyl)-5H-pyrazolo[1,5-a]pyrazine-4-thione
• InChI: InChI=1S/C14H12ClN3OS/c1-2-19-13-4-3-9(7-10(13)15)11-8-12-14(20)16-5-6-18(12)17-11/h3-8H,2H2,1H3,(H,16,20)
• InChI Key: AUQHPFVPVDPALC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN3C=CNC(=S)C3=C2)Cl
• Molecular Formula: C14H12ClN3OS
• Molecular Weight: 305.8 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including cyclization reactions, substitution, and functional group transformations. Researchers have explored various synthetic routes to access it, aiming for high yields and purity. Notably, scaffold hopping and computer-aided drug design have been employed to create a diverse set of 38 pyrazolo[3,4-b]pyridine derivatives . These derivatives were then evaluated for their inhibitory activity against Tropomyosin receptor kinases (TRKs) .

Molecular Structure Analysis

The molecular formula of 2-(3-chloro-4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine-4(5H)-thione is C21H17ClFN3OS , with an average mass of 413.896 Da . The key structural features include the pyrazolo[1,5-a]pyrazine core, the chloro-ethoxyphenyl substituent, and the thione group.

Safety and Hazards

• CYP450 Isoforms : Compound C03 showed low inhibitory activity against CYP2C9, which is promising for avoiding drug–drug interactions .

Future Directions

: Liu, N., Wang, X., Fu, Q., Qin, Q., Wu, T., Lv, R., Zhao, D., & Cheng, M. (2023). Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. RSC Medicinal Chemistry, 14, 85–102. DOI:10.1039/D2MD00334A